Cas no 1820686-43-8 (Methyl 2-(4-amino-2-fluorophenyl)acetate hydrochloride)

• Product Name: Methyl 2-(4-amino-2-fluorophenyl)acetate hydrochloride
• CAS No: 1820686-43-8
• CID: 4619369
• Update Time: 2025-06-22

Methyl 2-(4-amino-2-fluorophenyl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-amino-2-fluorophenyl)acetate hydrochloride

Additional information on Methyl 2-(4-amino-2-fluorophenyl)acetate hydrochloride

Methyl 2-(4-amino-2-fluorophenyl)acetate Hydrochloride: A Comprehensive Overview

Methyl 2-(4-amino-2-fluorophenyl)acetate hydrochloride (CAS No. 1820686-43-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted phenyl ring and an acetate ester group. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The chemical structure of Methyl 2-(4-amino-2-fluorophenyl)acetate hydrochloride can be represented as C₁₀H₁₁FN₂O₂·HCl. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric properties, which can influence the compound's biological activity and pharmacokinetic profile. The acetate ester group, on the other hand, can affect the compound's solubility and metabolic stability, making it an interesting target for drug development.

In recent years, Methyl 2-(4-amino-2-fluorophenyl)acetate hydrochloride has been studied for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of interest is its activity as a modulator of specific receptors or enzymes. For instance, research has shown that this compound exhibits promising activity as an inhibitor of certain kinases, which are important targets in cancer therapy. The ability to selectively inhibit these kinases could lead to the development of more effective and targeted cancer treatments with fewer side effects.

Beyond its potential in cancer therapy, Methyl 2-(4-amino-2-fluorophenyl)acetate hydrochloride has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many diseases, including autoimmune disorders and chronic conditions such as arthritis. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and other signaling pathways. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The synthesis of Methyl 2-(4-amino-2-fluorophenyl)acetate hydrochloride involves several well-established chemical reactions, including nucleophilic substitution and esterification. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The synthetic route is well-documented in the literature, making it accessible for researchers and pharmaceutical companies interested in further developing this compound.

In terms of safety and toxicity, preliminary studies have shown that Methyl 2-(4-amino-2-fluorophenyl)acetate hydrochloride exhibits a favorable safety profile at therapeutic doses. However, as with any new chemical entity, comprehensive toxicological evaluations are necessary to fully understand its potential risks and benefits. These evaluations typically include in vitro assays, animal studies, and clinical trials to assess the compound's safety across different species and dosing regimens.

The clinical development of Methyl 2-(4-amino-2-fluorophenyl)acetate hydrochloride is an ongoing process that involves multiple phases of testing. Phase I trials focus on assessing the safety and pharmacokinetics of the compound in healthy volunteers. Phase II trials aim to evaluate its efficacy in small groups of patients with specific conditions, while Phase III trials involve larger patient populations to confirm its therapeutic benefits and safety profile. If successful, these trials could lead to regulatory approval and commercialization of the compound as a new drug.

In conclusion, Methyl 2-(4-amino-2-fluorophenyl)acetate hydrochloride (CAS No. 1820686-43-8) is a promising compound with potential applications in various therapeutic areas, including cancer therapy and anti-inflammatory treatments. Its unique structural features and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for improving patient outcomes and advancing medical science.